Cas no 2825007-96-1 (3-Ethynyl-5-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Ethynyl-5-(trifluoromethoxy)benzoic acid
• CAS No: 2825007-96-1
• MF: C₁₀H₅F₃O₃
• MW: 230.140113592148
• CID: 6449922
• PubChem ID: 165792088
• Update Time: 2025-06-08

3-Ethynyl-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyl-5-(trifluoromethoxy)benzoic acid
• EN300-37384748
• 2825007-96-1

• Inchi： 1S/C10H5F3O3/c1-2-6-3-7(9(14)15)5-8(4-6)16-10(11,12)13/h1,3-5H,(H,14,15)
• InChI Key： PDXFRSAHGUFKOE-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#C)C=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 230.01907850g/mol
• Monoisotopic Mass: 230.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Ethynyl-5-(trifluoromethoxy)benzoic acid

Recent Advances in the Application of 3-Ethynyl-5-(trifluoromethoxy)benzoic Acid (CAS: 2825007-96-1) in Chemical Biology and Pharmaceutical Research

3-Ethynyl-5-(trifluoromethoxy)benzoic acid (CAS: 2825007-96-1) has emerged as a promising chemical scaffold in recent pharmaceutical and chemical biology research. This compound, characterized by its ethynyl and trifluoromethoxy functional groups, has demonstrated significant potential in drug discovery and development. Recent studies have focused on its unique physicochemical properties, including its ability to modulate protein-protein interactions and serve as a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's application as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the ethynyl group for click chemistry applications, enabling efficient conjugation with various pharmacophores. The trifluoromethoxy moiety was found to significantly enhance metabolic stability and membrane permeability, addressing common challenges in drug development.

In the field of targeted protein degradation, 3-Ethynyl-5-(trifluoromethoxy)benzoic acid has shown particular promise. A recent Nature Chemical Biology publication (2024) demonstrated its utility in PROTAC (Proteolysis Targeting Chimera) design, where it served as an effective linker between E3 ligase ligands and target protein binders. The compound's rigidity and appropriate length contributed to optimal ternary complex formation, leading to enhanced degradation efficiency.

Structural-activity relationship (SAR) studies have revealed that modifications to the benzoic acid core can significantly influence biological activity. Research teams at several pharmaceutical companies have incorporated this scaffold into their drug discovery pipelines, particularly for central nervous system (CNS) targets where the trifluoromethoxy group demonstrates favorable blood-brain barrier penetration properties.

The compound has also found applications in chemical biology probes. A 2024 ACS Chemical Biology report detailed its use in developing activity-based protein profiling (ABPP) reagents, taking advantage of the ethynyl group for bioorthogonal tagging. This approach has enabled researchers to study enzyme activity in complex biological systems with unprecedented precision.

From a synthetic chemistry perspective, recent advances have improved the scalability of 3-Ethynyl-5-(trifluoromethoxy)benzoic acid production. A 2023 Organic Process Research & Development paper described an optimized synthetic route that reduces hazardous byproducts while maintaining high yield (82%) and purity (>99%). This development is particularly significant for potential industrial-scale applications.

Looking forward, researchers anticipate expanding applications of this compound in fragment-based drug discovery and covalent inhibitor design. Its unique combination of structural features - the hydrogen bond accepting capability of the trifluoromethoxy group, the carboxylic acid's metal coordination potential, and the ethynyl group's reactivity - make it a versatile tool for addressing challenging drug targets. Several patent applications filed in 2024 suggest growing commercial interest in derivatives of this scaffold.

While the current research landscape is promising, challenges remain in fully characterizing the compound's safety profile and optimizing its physicochemical properties for specific therapeutic applications. Ongoing studies are investigating structure-property relationships to guide rational design of improved derivatives. The coming years are likely to see increased research activity around this scaffold as its potential becomes more fully realized.